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Compound of Interest

Compound Name: 5-(4-Fluorophenyl)-1H-tetrazole

Cat. No.: B1332492

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
and disposal of 5-(4-Fluorophenyl)-1H-tetrazole (CAS No: 50907-21-6). Adherence to these
guidelines is critical to ensure personal safety and proper laboratory practice.

Hazard Identification and Classification

5-(4-Fluorophenyl)-1H-tetrazole is a chemical compound that requires careful handling due to
its potential health and physical hazards.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

H240: Heating may cause an explosion.[2]

Signal Word: Warning or Danger[Z]
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Hazard Class Category

Acute Toxicity, Oral Category 4
Skin Irritation Category 2
Eye Irritation Category 2

Specific Target Organ Toxicity - Single Exposure  Category 3

Self-reactive substances and mixtures Type B

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling 5-(4-

Fluorophenyl)-1H-tetrazole to minimize exposure.

Protection Type

Specific Recommendations Rationale

Eye Protection

) Protects against dust particles
Chemical safety goggles or

) and splashes that can cause
face shield.[3][4]

serious eye irritation.[1]

Skin Protection

Chemically resistant gloves Prevents skin irritation upon
(e.g., nitrile rubber). Lab coat contact.[1] Contaminated

or other protective clothing to gloves should be disposed of
prevent skin exposure.[3][5] properly.[2][4]

Respiratory Protection

A NIOSH-approved N95 dust

mask or higher is required

when handling the solid form Prevents respiratory tract
to avoid inhalation of dust irritation.[1]

particles. Use in a well-

ventilated area.[2][6]

Safe Handling and Storage Protocol

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[2][6]
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e Ensure eyewash stations and safety showers are readily accessible.[5]
Handling Procedures:

» Preparation: Before handling, ensure all necessary PPE is donned correctly. Read the Safety
Data Sheet (SDS) thoroughly.

» Dispensing: Avoid creating dust when handling the solid.[4] Use spark-proof tools and
explosion-proof equipment.[5]

» Heating: Avoid heating the compound, as it may cause an explosion.[2] Keep away from
heat, sparks, open flames, and hot surfaces.[2][5]

o Hygiene: Wash hands thoroughly after handling.[2][3] Do not eat, drink, or smoke in the work
area.[5]

Storage:
o Store in a cool, well-ventilated place.[2]
» Keep the container tightly closed.[1][6]

» Store away from incompatible materials such as strong oxidizing agents.[3][5]

Emergency Procedures
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Exposure Scenario First Aid Measures

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. If eye

In case of eye contact o _ _ _ _
irritation persists, get medical advice/attention.

[3][6]

Wash off immediately with plenty of soap and
water for at least 15 minutes. If skin irritation
In case of skin contact occurs, get medical advice/attention. Take off

contaminated clothing and wash it before reuse.

[3][6]

Move the person into fresh air. If not breathing,
If inhaled give artificial respiration. Get medical attention if

symptoms occur.[2][6]

Rinse mouth. Do NOT induce vomiting. Call a
If swallowed POISON CENTER or doctor/physician if you

feel unwell.[5]

Disposal Plan

All waste materials must be handled as hazardous waste and disposed of in accordance with
local, state, and federal regulations.

o Waste Collection: Collect waste 5-(4-Fluorophenyl)-1H-tetrazole and any contaminated
materials (e.g., gloves, weighing paper) in a designated, labeled, and sealed container.

o Container Labeling: Clearly label the waste container with "Hazardous Waste" and the
chemical name.

» Disposal: Dispose of the contents and container to an approved waste disposal plant.[2][3][5]
Do not mix with other waste.[2]

Operational Workflow Diagram

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 5-(4-Fluorophenyl)-1H-tetrazole.
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Safe Handling and Disposal Workflow for 5-(4-Fluorophenyl)-1H-tetrazole
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Caption: Workflow for handling and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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